[{2-[(3-Aminophenyl)amino]-2-oxoethyl}(methyl)amino]acetic acid

• IUPAC Name: 2-[[2-(3-aminoanilino)-2-oxoethyl]-methylamino]acetic acid
• InChI: InChI=1S/C11H15N3O3/c1-14(7-11(16)17)6-10(15)13-9-4-2-3-8(12)5-9/h2-5H,6-7,12H2,1H3,(H,13,15)(H,16,17)
• InChI Key: DRMAIBQXCGCOCU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC=CC(=C1)N)CC(=O)O
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

[{2-[(3-Aminophenyl)amino]-2-oxoethyl}(methyl)amino]acetic acid, or 2-AAPA, is a compound that has been studied for its potential applications in the scientific and medical fields. It is an amino acid derivative and is structurally related to glycine. 2-AAPA has been studied for its potential therapeutic use as an anti-inflammatory and anti-cancer agent, as well as its use in the synthesis of other compounds.

Scientific Research Applications

Medicinal Chemistry and Drug Design

In medicinal chemistry, this compound could serve as a building block for the synthesis of various pharmacologically active molecules. Its structure, which includes an amino acid moiety linked to an aminophenyl group, could be utilized to create novel compounds with potential activity against a range of diseases. .

Solid-Phase Peptide Synthesis

The compound’s ability to act as an amino acid analog makes it a candidate for use in solid-phase peptide synthesis (SPPS). SPPS is a method used to produce peptides and proteins, which are essential for studying biological processes and developing therapeutic agents. .

Biochemical Research

In biochemistry, this compound could be used to study protein interactions and functions. By incorporating it into peptides or proteins, researchers can investigate how changes in the chemical structure affect the biological properties of these molecules. .

Chemical Synthesis

This compound can be used as an intermediate in the synthesis of complex organic molecules. .

Pharmaceutical Research

In pharmaceutical research, the compound could be used to develop prodrugs or to improve the pharmacokinetic properties of existing drugs. Prodrugs are inactive derivatives of active drugs that can be metabolized in the body to release the active agent. .

Environmental Science

Lastly, in environmental science, derivatives of this compound could be studied for their potential as biodegradable alternatives to existing chemicals that are harmful to the environment. .

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse target interactions.

Mode of Action

Based on its structural similarity to indole derivatives, it may interact with its targets in a similar manner, leading to various biological activities .

Biochemical Pathways

Indole derivatives, which share structural similarities with this compound, are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Indole derivatives, which share structural similarities with this compound, have been found to exhibit a wide range of biological activities .